Cas no 870071-30-0 (3-Bromo-1-(methylsulfanyl)isoquinoline)

• Product Name: 3-Bromo-1-(methylsulfanyl)isoquinoline
• CAS No: 870071-30-0
• MF: C₁₀H₈BrNS
• MW: 254.146220207214
• CID: 2809694
• PubChem ID: 71405969
• Update Time: 2025-04-21

3-Bromo-1-(methylsulfanyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-(methylthio)isoquinoline
• DTXSID10826591
• DTXCID70777333
• 870071-30-0
• 3-Bromo-1-(methylsulfanyl)isoquinoline

• Inchi： 1S/C10H8BrNS/c1-13-10-8-5-3-2-4-7(8)6-9(11)12-10/h2-6H,1H3
• InChI Key： BJGYWBUKHQWPOI-UHFFFAOYSA-N
• SMILES： BrC1=CC2C=CC=CC=2C(=N1)SC

Computed Properties

• Exact Mass: 252.95608Da
• Monoisotopic Mass: 252.95608Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.2Ų